(5-Ethylfuran-2-yl)methanamine;hydrochloride

• IUPAC Name: (5-ethylfuran-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C7H11NO.ClH/c1-2-6-3-4-7(5-8)9-6;/h3-4H,2,5,8H2,1H3;1H
• InChI Key: XPZSCZWMHUUWLH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)CN.Cl
• Molecular Formula: C7H12ClNO
• Molecular Weight: 161.63 g/mol

Description

“(5-Ethylfuran-2-yl)methanamine;hydrochloride” is a chemical compound with the CAS Number: 2490404-70-9. It has a molecular weight of 161.63.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H11NO.ClH/c1-2-6-3-4-7 (5-8)9-6;/h3-4H,2,5,8H2,1H3;1H. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

Synthesis and Chemical Properties

• Large-scale syntheses of ethylidynetris(methanamine) and related compounds have been described, demonstrating methods for isolating pure hydrochloride salts directly from crude amine mixtures. These procedures offer efficient alternatives to conventional solvent extraction methods (Geue & Searle, 1983).

Applications in Medicinal Chemistry

• Novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine have been developed as "biased agonists" of serotonin 5-HT1A receptors, showing promise as antidepressant drug candidates. These compounds exhibit high receptor affinity and selectivity, along with favorable drug-like properties (Sniecikowska et al., 2019).
• Another study on 1-(1-benzoylpiperidin-4-yl)methanamine derivatives identified compounds with distinct "signaling fingerprints," suggesting potential as drug candidates for central nervous system pathologies with reduced side effects (Sniecikowska et al., 2020).

Green Chemistry and Renewable Resources

• A method for converting 5-(Hydroxymethyl)furfural (HMF) to various (5-alkyl- and 5-arylaminomethyl-furan-2-yl)methanol derivatives has been developed, showcasing a novel way for producing furan-based renewable building blocks (Cukalovic & Stevens, 2010).

Catalysis and Oxidation Reactions

• Diiron(III) complexes of tridentate 3N ligands have been studied as functional models for methane monooxygenases. These complexes, involving pyridin-2-ylmethyl)amine-like ligands, function as efficient catalysts for selective hydroxylation of alkanes (Sankaralingam & Palaniandavar, 2014).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. These indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501. These provide guidance on how to handle the compound safely.